Cas no 31753-17-0 (Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-9-oxo-, methyl ester, (5Z,11a,13E,15S)-)
31753-17-0 structure
Product Name:Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-9-oxo-, methyl ester, (5Z,11a,13E,15S)-
CAS No:31753-17-0
MF:C21H34O5
MW:366.49166727066
CID:305770
PubChem ID:5458174
Update Time:2025-09-24
Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-9-oxo-, methyl ester, (5Z,11a,13E,15S)- Chemical and Physical Properties
Names and Identifiers
-
- Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-9-oxo-, methyl ester, (5Z,11a,13E,15S)-
- Prostaglandin E2 methyl ester
- PROSTAGLANDINS E2 METHYL ESTER
- PGE2 methyl ester
- HMS3648F09
- J-018529
- 9-OXO-11ALPHA,15S-DIHYDROXY-PROSTA-5Z,13E-DIEN-1-OIC ACID, METHYL ESTER
- 31753-17-0
- PROSTAGLANDINSE2METHYLESTER
- methyl (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]hept-5-enoate
- DTXSID901316217
- SMR000058885
- SR-01000946418
- SR-01000946418-1
- CHEBI:197137
- SCHEMBL4572532
- MLS000028824
- CS-0108468
- HY-129920
-
- Inchi： 1S/C21H34O5/c1-3-4-7-10-16(22)13-14-18-17(19(23)15-20(18)24)11-8-5-6-9-12-21(25)26-2/h5,8,13-14,16-18,20,22,24H,3-4,6-7,9-12,15H2,1-2H3/b8-5-,14-13+/t16-,17+,18+,20+/m0/s1
- InChI Key： WGCXTGBZBFBQPP-ZYONDNFOSA-N
- SMILES： O[C@@H]1CC([C@H](C/C=C\CCCC(=O)OC)[C@H]1/C=C/[C@H](CCCCC)O)=O
Computed Properties
- Exact Mass: 366.24100
- Monoisotopic Mass: 366.24062418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 13
- Complexity: 483
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 83.8Ų
Experimental Properties
- PSA: 83.83000
- LogP: 3.33950
Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-9-oxo-, methyl ester, (5Z,11a,13E,15S)- Security Information
- Hazardous Material transportation number：UN 1231 3/PG 2
- WGK Germany：3
- Hazard Category Code： 11-20/21/22-36/37/38
- Safety Instruction： 16-26-36
-
Hazardous Material Identification：
Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-9-oxo-, methyl ester, (5Z,11a,13E,15S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 12-3075-4-5mg |
Prostaglandin E2 methyl ester |
31753-17-0 | >98% | 5mg |
€305.00 | 2025-03-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66584-1mg |
Prostaglandin E2 methyl ester |
31753-17-0 | 98% | 1mg |
￥725.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66584-5mg |
Prostaglandin E2 methyl ester |
31753-17-0 | 98% | 5mg |
￥2721.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66584-10mg |
Prostaglandin E2 methyl ester |
31753-17-0 | 98% | 10mg |
￥4762.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66584-500ug |
Prostaglandin E2 methyl ester |
31753-17-0 | 98% | 500ug |
￥377.00 | 2023-09-08 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-224220-500 µg |
Prostaglandin E |
31753-17-0 | 500µg |
￥203.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-224220A-1 mg |
Prostaglandin E |
31753-17-0 | 1mg |
￥376.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-224220-500µg |
Prostaglandin E |
31753-17-0 | 500µg |
￥203.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-224220A-1mg |
Prostaglandin E |
31753-17-0 | 1mg |
￥376.00 | 2023-09-05 | ||
| A2B Chem LLC | AD50589-1mg |
Prostaglandin E2 methyl ester |
31753-17-0 | ≥98% | 1mg |
$55.00 | 2024-04-20 |
Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-9-oxo-, methyl ester, (5Z,11a,13E,15S)- Related Literature
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1. Total synthesis of (±)-prostaglandin E2 methyl ester from exo-2-bromo-endo-3-hydroxybicyclo[3.2.0]heptan-6-one using dimethyl-t-butylsilyl protected intermediatesColin Howard,Roger F. Newton,Derek P. Reynolds,Stanley M. Roberts J. Chem. Soc. Perkin Trans. 1 1981 2049
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Haihui Peng,Fen-Er Chen Org. Biomol. Chem. 2017 15 6281
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3. A general method for the conversion of F into E prostaglandinsErnest W. Yankee,C. H. Lin,Josef Fried J. Chem. Soc. Chem. Commun. 1972 1120
-
David Orr,Jonathan M. Percy,Zo? A. Harrison Chem. Sci. 2016 7 6369
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Paul Wentworth Jr.,Kim D. Janda Chem. Commun. 1999 1917
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